Cas no 116-42-7 (Sulfaproxyline)

• Product Name: Sulfaproxyline
• CAS No: 116-42-7
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• MDL: MFCD00233642
• CID: 142130
• PubChem ID: 67002
• Update Time: 2025-07-10

Sulfaproxyline Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[(4-aminophenyl)sulfonyl]-4-(1-methylethoxy)-
• N-(4-aminophenyl)sulfonyl-4-propan-2-yloxybenzamide
• SULFAPROXYLINE
• 4-Isopropoxy-benzoesaeure-sulfanilylamid
• p-Isopropoxy-N-sulfanilylbenzamide
• Sulfaproxylin
• Sulphaproxyline
• Sulfaproxiline
• N-(4-aminophenyl)sulfonyl-4-isopropoxy-benzamide
• N-(4-azanylphenyl)sulfonyl-4-propan-2-yloxy-benzamide
• N-[(4-Aminophenyl)sulfonyl]-4-(1-methylethoxy)benzamide
• N(sup1)-(p-Isopropoxybenzoyl)sulfanilamide
• N(sup1)-(4-Isopropoxybenzoyl)sulfanilamide
• YR841R53VW
• N(sup1)-(4-Isopropoxybenzoyl)-p-aminobenzenesulfonamide
• p-((4-Isopropoxybenzoyl)amino)benzenesulfonamide
• Sulfaproxylinum
• Sulfaproxilina
• Benzamide, N-[(4-aminophenyl)sulfonyl]-4-(1-methylethoxy)-
• p-[(4-Isopropoxybenzoyl)amino]benzenesulfonamide
• Sulfaproxyline [INN:BAN]
• Sulfaproxylinu
• Sulfaproxylinum [INN-Latin]
• Sulfaproxilina [INN-Spanish]
• UNII-YR841R53VW
• SCHEMBL149839
• Sulfaproxyline [INN]
• Benzamide, p-isopropoxy-N-sulfanilyl-
• Q27294674
• N-(4-Aminobenzene-1-sulfonyl)-4-[(propan-2-yl)oxy]benzamide
• EX-A4500
• N1-(4-Isopropoxybenzoyl)sulfanilamide
• 116-42-7
• AKOS037646728
• NS00008347
• EINECS 204-140-5
• CHEMBL2107520
• NSC120646
• Benzamide, N-((4-aminophenyl)sulfonyl)-4-(1-methylethoxy)-
• NSC 120646
• CS-6583
• G 14289
• AS-70510
• Sulfaproxylin;Sulfaproxyline
• HY-101829
• N-(4-aminobenzenesulfonyl)-4-(propan-2-yloxy)benzamide
• G 13289
• SULFAPROXYLINE [MI]
• NSC-120646
• DTXSID70861746
• N-((4-aminophenyl)sulfonyl)-4-isopropoxybenzamide
• SULFAPROXYLINE [WHO-DD]
• D92833
• N(sup 1)-(4-Isopropoxybenzoyl)sulfanilamide
• Sulfaproxylinum (INN-Latin)
• Sulfaproxilina (INN-Spanish)
• Benzamide, N-((4-aminophenyl)sulfonyl)-4-(1-methylethoxy)-(9CI)
• AE-842/30367023
• Benzamide, p-isopropoxy-N-sulfanilyl-(8CI)
• N-((4-aminophenyl)sulfonyl)-4-(1-methylethoxy)benzamide
• DS-009811
• Sulfaproxyline?
• FBFBRAFXKGRRHI-UHFFFAOYSA-N
• 4-amino-N-(4-isopropoxybenzoyl)benzenesulfonamide
• Sulfaproxyline

• MDL： MFCD00233642
• Inchi： 1S/C16H18N2O4S/c1-11(2)22-14-7-3-12(4-8-14)16(19)18-23(20,21)15-9-5-13(17)6-10-15/h3-11H,17H2,1-2H3,(H,18,19)
• InChI Key： FBFBRAFXKGRRHI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC(C1C=CC(=CC=1)OC(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 334.09900
• Monoisotopic Mass: 334.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 107

Experimental Properties

• Melting Point: 172-173°
• PSA: 106.87000
• LogP: 4.22760

Sulfaproxyline Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.